7,12-Dimethylbenz[a]anthracene 7,12-Dimethylbenz[a]anthracene 7,12-dimethylbenz[a]anthracene appears as yellow to greenish-yellow crystals or a yellow solid. Odorless. Maximum fluorescence at 440 nm. Bluish-violet fluorescence in UV light. (NTP, 1992)
7, 12-Dimethylbenz[a]anthracene, also known as dmba or 1, 4-dimethyl-2, 3-benzphenanthrene, belongs to the class of organic compounds known as phenanthrenes and derivatives. These are polycyclic compounds containing a phenanthrene moiety, which is a tricyclic aromatic compound with three non-linearly fused benzene.
7,12-dimethyltetraphene is a tetraphene having methyl substituents at the 7- and 12-positions. It is a potent carcinogen and is present in tobacco smoke. It has a role as a carcinogenic agent. It is a member of tetraphenes and an ortho-fused polycyclic arene.
Brand Name: Vulcanchem
CAS No.: 57-97-6
VCID: VC0013559
InChI: InChI=1S/C20H16/c1-13-16-8-5-6-9-17(16)14(2)20-18(13)12-11-15-7-3-4-10-19(15)20/h3-12H,1-2H3
SMILES: CC1=C2C=CC3=CC=CC=C3C2=C(C4=CC=CC=C14)C
Molecular Formula: C20H16
Molecular Weight: 256.3 g/mol

7,12-Dimethylbenz[a]anthracene

CAS No.: 57-97-6

Reference Standards

VCID: VC0013559

Molecular Formula: C20H16

Molecular Weight: 256.3 g/mol

7,12-Dimethylbenz[a]anthracene - 57-97-6

CAS No. 57-97-6
Product Name 7,12-Dimethylbenz[a]anthracene
Molecular Formula C20H16
Molecular Weight 256.3 g/mol
IUPAC Name 7,12-dimethylbenzo[a]anthracene
Standard InChI InChI=1S/C20H16/c1-13-16-8-5-6-9-17(16)14(2)20-18(13)12-11-15-7-3-4-10-19(15)20/h3-12H,1-2H3
Standard InChIKey ARSRBNBHOADGJU-UHFFFAOYSA-N
SMILES CC1=C2C=CC3=CC=CC=C3C2=C(C4=CC=CC=C14)C
Canonical SMILES CC1=C2C=CC3=CC=CC=C3C2=C(C4=CC=CC=C14)C
Colorform Plates, leaflets from acetone-alcohol, faint greenish-yellow tinge
Pale yellow plates from alcohol, acetic acid
Flash Point 187 °F (NTP, 1992)
Melting Point 252 to 253 °F (NTP, 1992)
122.5 °C
123 °C
Physical Description 7,12-dimethylbenz[a]anthracene appears as yellow to greenish-yellow crystals or a yellow solid. Odorless. Maximum fluorescence at 440 nm. Bluish-violet fluorescence in UV light. (NTP, 1992)
Description 7,12-dimethylbenz[a]anthracene appears as yellow to greenish-yellow crystals or a yellow solid. Odorless. Maximum fluorescence at 440 nm. Bluish-violet fluorescence in UV light. (NTP, 1992)
7, 12-Dimethylbenz[a]anthracene, also known as dmba or 1, 4-dimethyl-2, 3-benzphenanthrene, belongs to the class of organic compounds known as phenanthrenes and derivatives. These are polycyclic compounds containing a phenanthrene moiety, which is a tricyclic aromatic compound with three non-linearly fused benzene.
7,12-dimethyltetraphene is a tetraphene having methyl substituents at the 7- and 12-positions. It is a potent carcinogen and is present in tobacco smoke. It has a role as a carcinogenic agent. It is a member of tetraphenes and an ortho-fused polycyclic arene.
Shelf Life Stable under recommended storage conditions.[Sigma-Aldrich; Safety Data Sheet for 7,12-Dimethylbenz
Solubility less than 1 mg/mL at 64° F (NTP, 1992)
1.52e-07 M
In water, 0.061 mg/L water at 25 °C
In water, 0.039 mg/L water (average of 6 measured values from literature at 24-27 °C)
Slightly soluble in alcohol; soluble in carbon disulfide, toluene
May be solubilized in water by purines such as caffeine, tetramethyluric acid; nucleosides, adenosine, & guanosine also show a solvent action
Freely soluble in benzene; moderately soluble in acetone; slightly soluble in alcohol
Synonyms 7,12 Dimethylbenzanthracene
7,12-dimethylbenz(a)anthracene
7,12-Dimethylbenzanthracene
9,10-Dimethyl-1,2-benzanthracene
Vapor Pressure 6.8X10-7 mm Hg at 25 °C
PubChem Compound 6001
Last Modified Nov 11 2021
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